2-(3-ethyl-7-oxo-3H-[1,2,3]triazolo[4,5-d]pyrimidin-6(7H)-yl)-N-(4-fluorobenzyl)acetamide

• IUPAC Name: 2-(3-ethyl-7-oxotriazolo[4,5-d]pyrimidin-6-yl)-N-[(4-fluorophenyl)methyl]acetamide
• InChI: InChI=1S/C15H15FN6O2/c1-2-22-14-13(19-20-22)15(24)21(9-18-14)8-12(23)17-7-10-3-5-11(16)6-4-10/h3-6,9H,2,7-8H2,1H3,(H,17,23)
• InChI Key: LYLSSHPUJRSQSG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=O)N(C=N2)CC(=O)NCC3=CC=C(C=C3)F)N=N1
• Molecular Formula: C15H15FN6O2
• Molecular Weight: 330.32 g/mol

Description

The compound belongs to the class of [1,2,3]triazolo[4,5-d]pyrimidine derivatives. These derivatives have been reported as potent inhibitors of Ubiquitin specific peptidase 28 (USP28), a protein associated with the development of various malignancies.

Synthesis Analysis

The synthesis of [1,2,3]triazolo[4,5-d]pyrimidine derivatives has been reported in several studies. The synthesis involves a three-step reaction sequence, and the resulting compounds have shown potent inhibitory activity against USP28.

Molecular Structure Analysis

The molecular structure of [1,2,3]triazolo[4,5-d]pyrimidine derivatives, including the compound , is complex. Docking studies have been performed to rationalize the potency of these compounds.

Chemical Reactions Analysis

The compound, as a part of [1,2,3]triazolo[4,5-d]pyrimidine derivatives, has shown to react under certain conditions. For instance, it has been reported to react with europium under solvothermal conditions in pyridine.

Scientific Research Applications

Anticancer Agents

• The compound’s structural features make it a potential candidate for anticancer drug development. . Further studies could explore its mechanism of action and optimize its potency.

c-Met Kinase Inhibition

• c-Met is a receptor tyrosine kinase involved in cell growth, migration, and invasion. Compounds that inhibit c-Met have therapeutic potential in cancer treatment. . Investigating its selectivity and efficacy could lead to targeted therapies.

Energetic Materials

• The fused-triazole backbone in this compound has been explored for its energetic properties. . Further research could optimize their performance for practical applications.

Mechanism of Action

The compound acts as a potent inhibitor of USP28, a protein associated with the development of various malignancies. It has shown selectivity over other proteins like USP7 and LSD1.

Future Directions

The compound and its derivatives have potential therapeutic applications, particularly in cancer therapy. Future research could focus on further investigating the roles of deubiquitinase, for which these compounds serve as potent inhibitors.